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Compound of Interest

Compound Name: 2,2-Dimethylhexane

Cat. No.: B166548

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed summary of the fundamental physicochemical properties of
2,2-dimethylhexane, an organic compound of interest in various research and industrial
applications.

Molecular and Physicochemical Properties

2,2-Dimethylhexane is a branched-chain alkane.[1] Its structure consists of a hexane
backbone with two methyl groups attached to the second carbon atom.[1] This branching
influences its physical properties, such as its boiling point, which is lower than that of its
straight-chain isomer, n-octane.

Table 1: Quantitative Data for 2,2-Dimethylhexane
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Property Value Unit Source(s)
Molecular Formula CsHis - [11[2][31[4]
Molecular Weight 114.23 g/mol [1][2]
114.2285 g/mol [3114]

CAS Number 590-73-8 - [2103]14]
Density 0.693 g/mL at 25°C

Boiling Point 107 °C

Refractive Index 1.393 n20/D

Atomic Composition and Weight Contribution

The molecular weight of 2,2-dimethylhexane is derived from the sum of the atomic weights of
its constituent atoms. The molecule contains 8 carbon atoms and 18 hydrogen atoms.

Table 2: Atomic Composition and Molecular Weight Calculation

Standard Contribution
Element Symbol Count Atomic Weight to Molecular
Range (amu) Weight (amu)

[12.0096, 96.0768 -
Carbon C 8

12.0116][5][6][7] 96.0928

[1.00784, 18.14112 -
Hydrogen H 18

1.00811][6][7] 18.14598
Total CsHis 26 ~114.22 - 114.24

Note: The standard atomic weight for carbon and hydrogen is presented as an interval to reflect
the natural isotopic abundance variation.[5][6][7] The commonly used value of 114.23 g/mol is
a conventional representation within this range.

Structural Representation
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The structural formula provides a two-dimensional representation of the atomic arrangement
and bonding within the 2,2-dimethylhexane molecule.

Click to download full resolution via product page

Figure 1: 2D structure of 2,2-Dimethylhexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b166548#2-2-dimethylhexane-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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